Cas no 1804626-35-4 (4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1804626-35-4
• MF: C₈H₃BrF₆INO
• MW: 449.914414644241
• CID: 4838408
• Update Time: 2025-06-24

4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3BrF6INO/c9-1-3-4(7(10,11)12)2-17-6(5(3)16)18-8(13,14)15/h2H,1H2
• InChI Key： FVEXRFSCDYHFIZ-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C(F)(F)F)C=1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1

Additional information on 4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Introduction to 4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804626-35-4)

4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804626-35-4) is a highly versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique combination of bromine, iodine, trifluoromethoxy, and trifluoromethyl substituents, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The molecular structure of 4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is particularly noteworthy due to its multifunctional nature. The presence of the bromomethyl group provides a reactive site for various chemical transformations, making it an excellent precursor for the synthesis of more complex molecules. The iodine atom, on the other hand, can be readily replaced by other functional groups through palladium-catalyzed cross-coupling reactions, further expanding its synthetic utility.

The trifluoromethoxy and trifluoromethyl substituents are key features that contribute to the compound's unique properties. Trifluoromethoxy groups are known for their strong electron-withdrawing effects and high lipophilicity, which can significantly influence the biological activity and pharmacokinetic properties of molecules. Similarly, trifluoromethyl groups enhance metabolic stability and can improve the overall drug-like properties of compounds.

In recent years, 4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as a building block for the synthesis of novel anticancer agents. Studies have shown that compounds derived from this structure exhibit potent antiproliferative activity against various cancer cell lines, making them promising candidates for further investigation.

Another area where this compound has shown promise is in the development of central nervous system (CNS) drugs. The combination of bromine, iodine, and fluorinated substituents can influence the blood-brain barrier permeability and receptor binding affinity, which are crucial factors in designing effective CNS therapeutics. Researchers have reported that derivatives of 4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine exhibit improved brain penetration and enhanced efficacy in preclinical models of neurological disorders.

The synthetic versatility of 4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine also extends to its use in the preparation of advanced materials. For instance, it can serve as a precursor for the synthesis of functional polymers with unique electronic and optical properties. These materials have potential applications in areas such as organic electronics, photovoltaics, and sensors.

In addition to its synthetic applications, 4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity to ensure that it can be used safely in industrial processes without posing significant environmental risks. Preliminary studies suggest that it has low toxicity and good biodegradability under controlled conditions.

The ongoing research on 4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine highlights its potential as a valuable tool in both academic and industrial settings. Its unique chemical structure and multifunctional properties make it an attractive candidate for a wide range of applications, from drug discovery to materials science. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.